1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine

• IUPAC Name: (3,5-dimethylpiperidin-1-yl)-(2-methoxy-4-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C16H23NO2S/c1-11-7-12(2)10-17(9-11)16(18)14-6-5-13(20-4)8-15(14)19-3/h5-6,8,11-12H,7,9-10H2,1-4H3
• InChI Key: HKTNTGVEXFUDOI-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)C2=C(C=C(C=C2)SC)OC)C
• Molecular Formula: C16H23NO2S
• Molecular Weight: 293.4 g/mol

Description

1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine, also known as MMTP, is a synthetic opioid compound that was first synthesized in the 1970s. MMTP has been studied for its potential use as an opioid addiction treatment due to its long-lasting effects and low abuse potential.

Scientific Research Applications

1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine has been studied for its potential use as an opioid addiction treatment. It has been shown to have long-lasting effects, with a half-life of up to 60 hours, which makes it a potential candidate for use in opioid maintenance therapy. 1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine has also been studied for its potential use in pain management, although more research is needed in this area.

Mechanism of Action

1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine is a selective full agonist of the mu-opioid receptor. It binds to the receptor and activates the same signaling pathways as other opioids, resulting in pain relief and other effects. However, 1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine has a lower affinity for the receptor than other opioids, which may contribute to its lower abuse potential.
Biochemical and Physiological Effects
1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine has been shown to produce similar effects to other opioids, including pain relief, sedation, and euphoria. However, it has also been shown to produce fewer side effects, such as respiratory depression and constipation. 1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine has also been shown to have a longer duration of action than other opioids, which may make it more effective for opioid maintenance therapy.

Advantages and Limitations for Lab Experiments

1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine has several advantages for use in lab experiments. It has a well-established synthesis method and has been extensively studied, making it a reliable compound for use in research. It also has a long half-life, which allows for longer-term studies. However, 1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine is a controlled substance, which may make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on 1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine. One area of interest is the potential use of 1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine in pain management, particularly for chronic pain. Further studies are needed to determine the efficacy and safety of 1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine for this purpose. Another area of interest is the potential use of 1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine in opioid maintenance therapy. More research is needed to determine the optimal dosing and administration schedule for 1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine in this context. Additionally, further studies are needed to determine the long-term effects of 1-[2-methoxy-4-(methylthio)benzoyl]-3,5-dimethylpiperidine use, particularly with regard to tolerance and dependence.